Cas no 2580215-63-8 (3-{(benzyloxy)carbonylamino}-2-chloro-6-fluorobenzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2-chloro-6-fluorobenzoic acid
• CAS No: 2580215-63-8
• MF: C₁₅H₁₁ClFNO₄
• MW: 323.703546762466
• CID: 5662512
• PubChem ID: 165888965
• Update Time: 2025-05-23

3-{(benzyloxy)carbonylamino}-2-chloro-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724078
• 3-{[(benzyloxy)carbonyl]amino}-2-chloro-6-fluorobenzoic acid
• 2580215-63-8
• 3-{(benzyloxy)carbonylamino}-2-chloro-6-fluorobenzoic acid

• Inchi： 1S/C15H11ClFNO4/c16-13-11(7-6-10(17)12(13)14(19)20)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： YTCNNQSJUPEZNP-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=C(C=CC=1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 323.0360637g/mol
• Monoisotopic Mass: 323.0360637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2-chloro-6-fluorobenzoic acid

3-{(Benzyloxy)Carbonylamino}-2-Chloro-6-FluoroBenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2580215-63-8, commonly referred to as 3-{(benzyloxy)carbonylamino}-2-chloro-6-fluorobenzoic acid, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its complex structure, which includes a benzoic acid backbone substituted with a benzyloxy carbonyl amino group at the 3-position, a chlorine atom at the 2-position, and a fluorine atom at the 6-position. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The benzyloxy carbonyl amino group has been shown to enhance the bioavailability of certain drugs by improving their solubility and stability in physiological conditions. Additionally, the presence of halogen atoms (chlorine and fluorine) at specific positions on the aromatic ring imparts electronic effects that can modulate the compound's reactivity and selectivity in various chemical reactions.

One of the most notable advancements in the synthesis of 3-{(benzyloxy)carbonylamino}-2-chloro-6-fluorobenzoic acid involves the use of environmentally friendly methodologies. Traditional synthesis routes often relied on harsh conditions, such as high temperatures and pressures, which could lead to unwanted side reactions. However, recent innovations have introduced catalytic systems that enable the formation of this compound under milder conditions. For example, transition metal catalysts, such as palladium complexes, have been employed to facilitate coupling reactions that yield high-purity products with excellent yields.

The application of this compound extends beyond pharmaceuticals. In materials science, it has been investigated as a precursor for advanced polymers and coatings. The chlorine and fluorine substituents on the aromatic ring contribute to its ability to form strong intermolecular bonds, making it suitable for applications requiring high thermal stability and mechanical strength. Furthermore, its ability to undergo various functional group transformations makes it a versatile building block in organic synthesis.

From an analytical perspective, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help ensure that the final product meets stringent quality control standards. Additionally, computational chemistry tools have been utilized to predict the compound's behavior in different chemical environments, aiding in the design of more efficient synthetic pathways.

In conclusion, 3-{(benzyloxy)carbonylamino}-2-chloro-6-fluorobenzoic acid is a multifaceted compound with promising potential across diverse industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.